![molecular formula C18H21ClN2 B5623603 1-(4-chlorophenyl)-4-(4-methylbenzyl)piperazine](/img/structure/B5623603.png)
1-(4-chlorophenyl)-4-(4-methylbenzyl)piperazine
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds to 1-(4-chlorophenyl)-4-(4-methylbenzyl)piperazine often involves multiple steps including alkylation, acidulation, reduction of nitro groups, diazotization, substitution, and hydrolysis. A study by Quan (2006) describes the synthesis of 1-(2,3-dichlorophenyl)piperazine, which shares similarities in the process of synthesis with 1-(4-chlorophenyl)-4-(4-methylbenzyl)piperazine, achieving a total yield of 48.2% (Z. Quan, 2006).
Molecular Structure Analysis
The molecular structure of related compounds has been confirmed through various techniques such as IR, 1H and 13C NMR, and X-ray single crystal diffraction. For instance, a study on (E)-1-(4-(4-bromobenzyl)piperazin-1-yl)-3-(4-chlorophenyl)prop-2-en-1-one by Chen et al. (2021) used these methods to confirm its structure, which is stabilized by intermolecular interactions (L.-Y. Chen et al., 2021).
Chemical Reactions and Properties
Piperazine derivatives undergo various chemical reactions, including O-demethylation, N-dealkylation, and hydroxylation, as observed in the metabolism of KB-2796 (Kawashima et al., 1991). Such reactions are crucial in understanding the chemical behavior of 1-(4-chlorophenyl)-4-(4-methylbenzyl)piperazine (T. Kawashima et al., 1991).
Physical Properties Analysis
The physical properties of piperazine derivatives can be studied using spectroscopic techniques like FT-IR, FT-Raman, UV, and NMR. Subashini and Periandy (2017) conducted a comprehensive spectroscopic investigation of 1-(4-Methylbenzyl) piperazine, which could provide insights into the physical properties of 1-(4-chlorophenyl)-4-(4-methylbenzyl)piperazine (K. Subashini & S. Periandy, 2017).
Chemical Properties Analysis
The chemical properties, such as reactivity and stability, can be inferred from the structural analyses and reaction pathways. Studies like that of Ohtaka et al. (1989) on benzylpiperazine derivatives provide insights into the synthesis and possible reactions of similar compounds, contributing to our understanding of the chemical properties of 1-(4-chlorophenyl)-4-(4-methylbenzyl)piperazine (H. Ohtaka et al., 1989).
properties
IUPAC Name |
1-(4-chlorophenyl)-4-[(4-methylphenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2/c1-15-2-4-16(5-3-15)14-20-10-12-21(13-11-20)18-8-6-17(19)7-9-18/h2-9H,10-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZMGFQCKYSOLJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2CCN(CC2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5266438 |
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